Cas no 318234-08-1 ((5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 3-chlorophenyl sulfide)

• Product Name: (5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 3-chlorophenyl sulfide
• CAS No: 318234-08-1
• MF: C₁₇H₁₄Cl₂N₂S
• MW: 349.277460575104
• CID: 5025280
• Update Time: 2023-08-25

(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 3-chlorophenyl sulfide Chemical and Physical Properties

Names and Identifiers

• MLS000540235
• (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 3-chlorophenyl sulfide
• SMR000125493
• 5-chloro-4-{[(3-chlorophenyl)sulfanyl]methyl}-1-methyl-3-phenyl-1H-pyrazole
• 5-chloro-4-[(3-chlorophenyl)sulfanylmethyl]-1-methyl-3-phenylpyrazole
• BDBM57097
• cid_4262201
• HMS2166O24
• HMS3309O17
• 5-chloranyl-4-[(3-chlorophenyl)sulfanylmethyl]-1-methyl-3-phenyl-pyrazole
• 5-chloro-4-[[(3-chlorophenyl)thio]methyl]-1-methyl-3-phenyl
• (5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)methyl 3-chlorophenyl sulfide

• Inchi： 1S/C17H14Cl2N2S/c1-21-17(19)15(11-22-14-9-5-8-13(18)10-14)16(20-21)12-6-3-2-4-7-12/h2-10H,11H2,1H3
• InChI Key： WQYNNMCZNHWKPY-UHFFFAOYSA-N
• SMILES： ClC1=C(CSC2C=CC=C(C=2)Cl)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 5.5
• Topological Polar Surface Area: 43.1